Cas no 670255-06-8 (2-{1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid)

• Product Name: 2-{1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid
• CAS No: 670255-06-8
• MF: C₁₇H₁₃NO₅S
• MW: 343.353823423386
• CID: 5947601
• PubChem ID: 2937303
• Update Time: 2025-06-11

2-{1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid
• 2-[[1-(4-Hydroxyphenyl)-2,5-dioxo-3-pyrrolidinyl]thio]benzoic acid
• Z56971297
• SCHEMBL14285628
• AB00316629-02
• 2-[1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoic acid
• 2-((1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-yl)thio)benzoic acid
• 2-{[1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid
• F1791-1068
• AKOS000571369
• 670255-06-8
• AKOS016048695

• Inchi： 1S/C17H13NO5S/c19-11-7-5-10(6-8-11)18-15(20)9-14(16(18)21)24-13-4-2-1-3-12(13)17(22)23/h1-8,14,19H,9H2,(H,22,23)
• InChI Key： GAFYIWPWMFLPAY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SC1CC(=O)N(C2=CC=C(O)C=C2)C1=O

Computed Properties

• Exact Mass: 343.05144369g/mol
• Monoisotopic Mass: 343.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 696.5±55.0 °C(Predicted)
• pka: 3.39±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-{1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid

Introduction to 2-{1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid (CAS No. 670255-06-8)

2-{1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid, also known by its CAS number 670255-06-8, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoic acid moiety and a pyrrolidine ring with a sulfanyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular formula of 2-{1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid is C₁₆H₁₃NO₄S, and it has a molecular weight of approximately 319.34 g/mol. The compound's structure is particularly interesting due to the presence of the hydroxyphenyl group, which can engage in hydrogen bonding and other interactions that are crucial for its biological activity.

In recent years, 2-{1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid has been studied for its potential as an inhibitor of various enzymes and signaling pathways. One of the key areas of research has been its role as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the production of prostaglandins. Prostaglandins are important mediators of inflammation and pain, making COX inhibitors valuable in the treatment of conditions such as arthritis and other inflammatory disorders.

Beyond its potential as a COX inhibitor, 2-{1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid has also shown promise in the field of cancer research. Studies have indicated that this compound can exhibit antiproliferative effects on various cancer cell lines. For instance, it has been shown to induce apoptosis (programmed cell death) in breast cancer cells by modulating key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway.

The mechanism of action of 2-{1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid is multifaceted. Its ability to interact with multiple targets makes it a versatile candidate for drug development. One study published in the Journal of Medicinal Chemistry highlighted its potential as a dual inhibitor of COX and 5-lipoxygenase (5-LOX), which are both involved in the inflammatory response. This dual inhibition could lead to more effective anti-inflammatory treatments with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its therapeutic potential, 2-{1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid has been investigated for its pharmacokinetic properties. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. These properties make it an attractive option for further preclinical and clinical studies.

The safety profile of 2-{1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid is another important aspect that has been explored in recent studies. Preclinical toxicity assessments have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This safety profile supports its potential for further development into clinical trials.

In conclusion, 2-{1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid (CAS No. 670255-06-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and multifaceted biological activities make it an exciting candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for inflammatory diseases and cancer.